Cas no 35657-41-1 (Tert-Butyl (4-nitrobenzoyl)oxycarbamate)
Tert-Butyl (4-nitrobenzoyl)oxycarbamate is a specialized carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-nitrobenzoyl moiety. This compound is primarily utilized in organic synthesis and peptide chemistry, where its Boc group serves as a robust protecting agent for amines, ensuring selective reactivity during multi-step reactions. The 4-nitrobenzoyl component enhances solubility and facilitates further functionalization. Its stability under acidic conditions and ease of deprotection make it a valuable intermediate in the synthesis of complex molecules. The compound is particularly advantageous in controlled-release applications and the preparation of pharmacologically active scaffolds, offering precision in protecting-group strategies.
35657-41-1 structure
Product Name:Tert-Butyl (4-nitrobenzoyl)oxycarbamate
CAS No:35657-41-1
MF:C12H14N2O6
MW:282.249363422394
MDL:MFCD28101705
CID:920567
Update Time:2025-06-07
Tert-Butyl (4-nitrobenzoyl)oxycarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4-nitrobenzoyl)oxycarbamate
-  
- ：[(2-methylpropan-2-yl)oxycarbonylamino] 4-nitrobenzoate
- [(2-methylpropan-2-yl)oxycarbonylamino] 4-nitrobenzoate
- AC1L724I
- N-(4-Nitrobenzoyloxy)carbaminsaeure-t-butylester
- NSC191037
- tert-butyl [(4-nitrobenzoyl)oxy]carbamate
- tert-butyl 4-nitrobenzoyloxycarbamate
- AK157764
- tert-butyl ((4-nitrobenzoyl)oxy)carbamate
- AS06987
- ST2407618
- AX8291769
- [(tert-butoxy)carbonyl]amino 4-nitrobenzoate
- (4-Nitrobenzoyloxy)carbamic acid tert-butyl ester
- Tert-Butyl (4-nitrobenzoyl)oxycarbamate
-
- MDL： MFCD28101705
- Inchi： 1S/C12H14N2O6/c1-12(2,3)19-11(16)13-20-10(15)8-4-6-9(7-5-8)14(17)18/h4-7H,1-3H3,(H,13,16)
- InChI Key： OUSVXMMZACDPPH-UHFFFAOYSA-N
- SMILES： O(C(NOC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 282.08522
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Topological Polar Surface Area: 110
Experimental Properties
- PSA: 107.77
- LogP: 3.10540
Tert-Butyl (4-nitrobenzoyl)oxycarbamate Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
Tert-Butyl (4-nitrobenzoyl)oxycarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV149-100mg |
Tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95+% | 100mg |
71CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV149-250mg |
Tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95+% | 250mg |
150CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B847828-250mg |
tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95% | 250mg |
956.70 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T69880-250mg |
tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95% | 250mg |
¥67.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T69880-1g |
tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95% | 1g |
¥180.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T69880-5g |
tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95% | 5g |
¥626.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T69880-100mg |
tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95% | 100mg |
¥67.0 | 2023-09-06 | |
| Chemenu | CM125099-5g |
tert-butyl ((4-nitrobenzoyl)oxy)carbamate |
35657-41-1 | 95% | 5g |
$105 | 2023-01-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV149-1g |
Tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95+% | 1g |
335.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV149-200mg |
Tert-Butyl (4-nitrobenzoyl)oxycarbamate |
35657-41-1 | 95+% | 200mg |
103.0CNY | 2021-07-12 |
Tert-Butyl (4-nitrobenzoyl)oxycarbamate Suppliers
Amadis Chemical Company Limited
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(CAS:35657-41-1)Tert-Butyl (4-nitrobenzoyl)oxycarbamate
Order Number:A874552
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):329.0
Email:sales@amadischem.com
Tert-Butyl (4-nitrobenzoyl)oxycarbamate Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:35657-41-1)Tert-Butyl (4-nitrobenzoyl)oxycarbamate
Purity:99%
Quantity:1g
Price ($):329.0